(4-Fluoro-2,6-dimethyl-phenyl)-acetonitrile

• Molecular Formula: C10H10FN
• Molecular Weight: 163.19 g/mol
• IUPAC Name: 2-(4-fluoro-2,6-dimethylphenyl)acetonitrile
• InChI: InChI=1S/C10H10FN/c1-7-5-9(11)6-8(2)10(7)3-4-12/h5-6H,3H2,1-2H3
• InChI Key: YEPZOAJXKOCZTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CC#N)C)F

Description

(4-Fluoro-2,6-dimethyl-phenyl)-acetonitrile is a useful research compound. Its molecular formula is C10H10FN and its molecular weight is 163.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 1.86 g (9 mmol) 2,6-dimethyl-4-fluoro-benzyl bromide and 0.420 g (9 mmol) sodium cyanide in 21 ml ethanol/water 6:1 was heated to reflux for 4h. The cooled reaction mixture was concentrated and extracted with ethyl acetate. The combined extracts were washed with brine, dried over Na2SO4, filtered and evaporated. Filtration of the residue through a silica gel pad with heptane/ethyl acetate 1:1 provided (4-fluoro-2,6-dimethyl-phenyl)-acetonitrile as colourless solid: MS (EI): 163.1 (M+.), 148.1 ((M-CH3)+.), 136.1 ((M-HCN)+., 100%).

Synthesis routes and methods II

Procedure details